methyl 5-cyano-1-(4-fluorophenyl)-4-[(E)-2-(furan-2-yl)ethenyl]-6-oxopyridazine-3-carboxylate

• IUPAC Name: methyl 5-cyano-1-(4-fluorophenyl)-4-[(E)-2-(furan-2-yl)ethenyl]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C19H12FN3O4/c1-26-19(25)17-15(9-8-14-3-2-10-27-14)16(11-21)18(24)23(22-17)13-6-4-12(20)5-7-13/h2-10H,1H3/b9-8+
• InChI Key: WIDCPRQMAFGZIL-CMDGGOBGSA-N
• Canonical SMILES: COC(=O)C1=NN(C(=O)C(=C1C=CC2=CC=CO2)C#N)C3=CC=C(C=C3)F
• Isomeric SMILES: COC(=O)C1=NN(C(=O)C(=C1/C=C/C2=CC=CO2)C#N)C3=CC=C(C=C3)F
• Molecular Formula: C19H12FN3O4
• Molecular Weight: 365.3 g/mol

Description

Methyl 5-cyano-1-(4-fluorophenyl)-4-[(E)-2-(furan-2-yl)ethenyl]-6-oxopyridazine-3-carboxylate is a useful research compound. Its molecular formula is C19H12FN3O4 and its molecular weight is 365.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl 5-cyano-1-(4-fluorophenyl)-4-[(E)-2-(furan-2-yl)ethenyl]-6-oxopyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 5-cyano-1-(4-fluorophenyl)-4-[(E)-2-(furan-2-yl)ethenyl]-6-oxopyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Role in Medicinal Chemistry

Methyl 5-cyano-1-(4-fluorophenyl)-4-[(E)-2-(furan-2-yl)ethenyl]-6-oxopyridazine-3-carboxylate and its structural units play a significant role in medicinal chemistry. The furan-2-yl and other related heterocycles are integral in the design of bioactive molecules. Their significance is pronounced in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. The modification of these structures, especially replacing aryl substituents with heteroaryl ones, has shown to impact the activity of the compounds, leading to derivatives with optimized antiviral, antitumor, antimycobacterial, or antiparkinsonian actions (Ostrowski, 2022).

Influence on Drug Metabolism

The compound's structure may have implications on drug metabolism, particularly involving cytochrome P450 (CYP) enzymes. Understanding the selectivity and potency of chemical inhibitors that target these enzymes is crucial for predicting possible drug-drug interactions when multiple drugs are coadministered. The compound's components, such as the furan-2-yl structure, could potentially influence the metabolism of drugs by various CYP isoforms (Khojasteh et al., 2011).

Optoelectronic Materials Development

The incorporation of pyridazine and related structures into π-extended conjugated systems is pivotal in creating novel optoelectronic materials. Compounds including quinazoline or pyrimidine rings have been researched extensively for applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. This implies that the compound , due to its structural features, might be explored for its potential in optoelectronic material development (Lipunova et al., 2018).

Drug Synthesis and Biomass Conversion

The compound's structural components, notably the pyridazine ring, might be involved in synthesizing various drugs and chemicals. Levulinic acid (LEV), a key building block chemical from biomass, utilizes functional groups similar to those found in the subject compound. It has been noted for its versatility in drug synthesis, potentially making reactions cleaner and reducing synthesis costs. The compound's structure may contribute to synthesizing medicinally active functional groups, streamlining drug synthesis steps (Zhang et al., 2021).